Cas no 21601-15-0 (1-methyl-N'~4~,N'~5~-di(propan-2-ylidene)-1H-imidazole-4,5-dicarbohydrazide)

1-methyl-N'~4~,N'~5~-di(propan-2-ylidene)-1H-imidazole-4,5-dicarbohydrazide structure
21601-15-0 structure
Product Name:1-methyl-N'~4~,N'~5~-di(propan-2-ylidene)-1H-imidazole-4,5-dicarbohydrazide
CAS No:21601-15-0
MF:C12H18N6O2
MW:278.310321331024
CID:1408708
PubChem ID:210740
Update Time:2025-04-20

1-methyl-N'~4~,N'~5~-di(propan-2-ylidene)-1H-imidazole-4,5-dicarbohydrazide Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-N'~4~,N'~5~-di(propan-2-ylidene)-1H-imidazole-4,5-dicarbohydrazide
    • 1-methyl-4-N,5-N-bis(propan-2-ylideneamino)imidazole-4,5-dicarboxamide
    • DTXSID00175969
    • Imidazole di-isopropylcarboxylhydrazide
    • 1-Methylimidazole-4,5-dicarboxylic acid bis(isopropylidenehydrazide)
    • 5-25-05-00349 (Beilstein Handbook Reference)
    • BRN 1589993
    • Imidazole-4,5-dicarboxylic acid, 1-methyl-, bis(isopropylidenehydrazide)
    • 21601-15-0
    • Inchi: 1S/C12H18N6O2/c1-7(2)14-16-11(19)9-10(18(5)6-13-9)12(20)17-15-8(3)4/h6H,1-5H3,(H,16,19)(H,17,20)
    • InChI Key: RSERAWPWVPIPQF-UHFFFAOYSA-N
    • SMILES: O=C(C1=C(C(N/N=C(\C)/C)=O)N=CN1C)N/N=C(\C)/C

Computed Properties

  • Exact Mass: 278.14934
  • Monoisotopic Mass: 278.14912384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 100.74
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